Cas no 89296-54-8 (4-Pentynoic acid, 3-methyl-2-(1-methylethyl)-)

4-Pentynoic acid, 3-methyl-2-(1-methylethyl)- structure
89296-54-8 structure
Product Name:4-Pentynoic acid, 3-methyl-2-(1-methylethyl)-
CAS No:89296-54-8
MF:C9H14O2
MW:154.206263065338
CID:604989
PubChem ID:13269497
Update Time:2025-04-19

4-Pentynoic acid, 3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentynoic acid, 3-methyl-2-(1-methylethyl)-
    • 3-methyl-2-propan-2-ylpent-4-ynoic acid
    • 2-isopropyl-3-methyl-4-pentynoic acid
    • MKGZCYAUKRMNCJ-UHFFFAOYSA-N
    • DTXSID90533478
    • SCHEMBL11125498
    • 3-Methyl-2-(propan-2-yl)pent-4-ynoic acid
    • 89296-54-8
    • Inchi: 1S/C9H14O2/c1-5-7(4)8(6(2)3)9(10)11/h1,6-8H,2-4H3,(H,10,11)
    • InChI Key: MKGZCYAUKRMNCJ-UHFFFAOYSA-N
    • SMILES: OC(C(C(C#C)C)C(C)C)=O

Computed Properties

  • Exact Mass: 154.099379685g/mol
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3Ų
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